Cas no 1269292-53-6 (1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 4-nitrophenyl group at the 1-position and a thiophene ring at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and materials science. The nitro group enhances reactivity for further functionalization, while the thiophene moiety contributes to potential conjugation and optoelectronic applications. Its well-defined molecular architecture is advantageous for designing pharmaceuticals, agrochemicals, or functional materials requiring tailored electronic characteristics. The compound's stability and synthetic accessibility further support its utility in research and industrial applications.
1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure
1269292-53-6 structure
Product Name:1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
CAS No:1269292-53-6
MF:C13H9N3O2S
MW:271.294461011887
CID:1089307
PubChem ID:56956098
Update Time:2025-06-07

1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
    • 1-(4-nitrophenyl)-5-thiophen-2-ylpyrazole
    • A12208
    • DTXSID20719021
    • 1269292-53-6
    • AKOS022172579
    • Inchi： 1S/C13H9N3O2S/c17-16(18)11-5-3-10(4-6-11)15-12(7-8-14-15)13-2-1-9-19-13/h1-9H
    • InChI Key： HMFGKUNVTVASFT-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=CC=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.04154771g/mol
  • Monoisotopic Mass: 271.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.9Ų

1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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